Thiamine Acetate Hydrochloride
Thiamine Acetate Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1037-29-2
VCID:
VC0117931
InChI:
InChI=1S/C14H19N4O2S.2ClH/c1-9-13(4-5-20-11(3)19)21-8-18(9)7-12-6-16-10(2)17-14(12)15;;/h6,8H,4-5,7H2,1-3H3,(H2,15,16,17);2*1H/q+1;;/p-1
SMILES:
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOC(=O)C.Cl.[Cl-]
Molecular Formula:
C14H20Cl2N4O2S
Molecular Weight:
379.3
Thiamine Acetate Hydrochloride
CAS No.: 1037-29-2
Reference Standards
VCID: VC0117931
Molecular Formula: C14H20Cl2N4O2S
Molecular Weight: 379.3
| CAS No. | 1037-29-2 |
|---|---|
| Product Name | Thiamine Acetate Hydrochloride |
| Molecular Formula | C14H20Cl2N4O2S |
| Molecular Weight | 379.3 |
| IUPAC Name | 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl acetate;chloride;hydrochloride |
| Standard InChI | InChI=1S/C14H19N4O2S.2ClH/c1-9-13(4-5-20-11(3)19)21-8-18(9)7-12-6-16-10(2)17-14(12)15;;/h6,8H,4-5,7H2,1-3H3,(H2,15,16,17);2*1H/q+1;;/p-1 |
| Standard InChIKey | RHACBYQHDIYAIL-UHFFFAOYSA-M |
| SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOC(=O)C.Cl.[Cl-] |
| Synonyms | 5-[2-(Acetyloxy)ethyl]-3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methylthiazolium Chloride Hydrochloride; Thiamine Acetate Ester Monohydrochloride; Thiamine Acetate Ester Hydrochloride; Acetylaneurine Hydrochloride; |
| PubChem Compound | 71752508 |
| Last Modified | Nov 11 2021 |
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